Cas no 3715-31-9 (3-Methyl-2-oxovaleric acid sodium)

• Product Name: 3-Methyl-2-oxovaleric acid sodium
• CAS No: 3715-31-9
• MF: C₆H₉NaO₃
• MW: 152.123633146286
• MDL: MFCD00002584
• CID: 311194
• PubChem ID: 24851884
• Update Time: 2025-04-19

3-Methyl-2-oxovaleric acid sodium Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-methyl-2-oxo-, sodium salt (1:1)
• 3-Methyl-2-oxovaleri
• 3-Methyl-2-oxovalericAcidSodiumSalt
• 3-METHYL-2-OXOPENTANOIC ACID SODIUM SALT
• (±)-Sodium 3-methyl-2-oxovalerate
• DL-α-Keto-β-methylvaleric acid sodium salt
• Ketoisoleucine sodium salt
• 2-Keto-3-methylvaleric acid sodium salt
• sodium 3-methyl-2-oxopentanoate
• Sodium 3-methyl-2-oxovalerate
• 3-Methyl-2-oxovaleric Acid Sodium Salt
• sodium;3-methyl-2-oxopentanoate
• (+/-)-3-Methyl-2-oxovaleric acid sodium salt
• DL-alpha-Keto-beta-methylvaleric acid sodium salt
• Sodium DL-3-methyl-2-oxopentanoate
• Pentanoic acid, 3-methyl-2-oxo-, sodium salt
• sodium3-methyl-2-oxopentanoate
• 3-Methyl-2-oxovaleric acid sodium
• FT-0701044
• (+/-)-Sodium 3-methyl-2-oxovalerate
• EINECS 266-503-4
• FEMA NO. 3870, SODIUM SALT-
• NS00082959
• PD196998
• 3-METHYL-2-OXOPENTANOIC ACID, SODIUM SALT
• 3-Methyl-2-oxovalericAcid-13C3SodiumSalt
• VALERIC ACID, 3-METHYL-2-OXO-, SODIUM SALT
• SODIUM .ALPHA.-KETO-.BETA.-METHYLVALERATE
• 66872-74-0
• 2S329HH8M0
• DTXSID30958348
• FT-0672180
• (+/-)-3-METHYL-2-OXOPENTANOIC ACID, SODIUM SALT
• EINECS 223-063-8
• HY-W017386
• UNII-2S329HH8M0
• SCHEMBL3503477
• 3-Methyl-2-oxovaleric acid (sodium)
• CS-W018102
• MFCD00002584
• Q27255525
• AS-81398
• 3715-31-9
• AKOS015916599
• 1391052-48-4
• D97764
• A874173
• PENTANOIC ACID, 3-METHYL-2-OXO-, SODIUM SALT (1:1)
• DB-309568
• 51829-07-3
• SODIUM ALPHA-KETO-BETA-METHYLVALERATE
• SMDJDLCNOXJGKC-UHFFFAOYSA-M

• MDL： MFCD00002584
• Inchi： 1S/C6H10O3.Na/c1-3-4(2)5(7)6(8)9;/h4H,3H2,1-2H3,(H,8,9);/q;+1/p-1
• InChI Key： SMDJDLCNOXJGKC-UHFFFAOYSA-M
• SMILES： [Na+].O=C(C(=O)[O-])C(C)CC

Computed Properties

• Exact Mass: 152.04500
• Monoisotopic Mass: 152.04493843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 204-206 °C (lit.)
• PSA: 57.20000
• LogP: -0.64850
• Solubility: Not determined

3-Methyl-2-oxovaleric acid sodium Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives